Cas no 1806250-53-2 (5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol)
5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol
-
- Inchi: 1S/C8H8F3IN2O2/c9-8(10,11)16-7-6(12)5(3-15)4(1-13)2-14-7/h2,15H,1,3,13H2
- InChI Key: USJGINJOSPSOOE-UHFFFAOYSA-N
- SMILES: IC1=C(N=CC(CN)=C1CO)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- XLogP3: 1
- Topological Polar Surface Area: 68.4
5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092157-1g |
5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol |
1806250-53-2 | 97% | 1g |
$1,534.70 | 2022-03-31 |
5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol
Research Brief on 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806250-53-2)
The compound 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806250-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and radiopharmaceuticals.
Recent studies have focused on the synthesis and structural optimization of this compound to enhance its pharmacokinetic properties and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of iodine-123 labeled tracers for imaging applications. The presence of the iodine atom in the 3-position makes it an excellent candidate for radiolabeling, enabling its use in single-photon emission computed tomography (SPECT) imaging.
In addition to its imaging applications, 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol has been investigated for its role in modulating enzyme activity. Preliminary in vitro studies suggest that it acts as a potent inhibitor of certain kinases involved in inflammatory pathways. Researchers are particularly interested in its trifluoromethoxy group, which is known to improve metabolic stability and membrane permeability, key factors in drug development.
The compound's mechanism of action is currently under investigation, with computational modeling and X-ray crystallography providing insights into its binding interactions with target proteins. A recent preprint on bioRxiv highlighted its potential as a scaffold for designing next-generation antimicrobial agents, given its ability to disrupt bacterial cell wall synthesis.
Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and advanced formulation techniques. The pharmaceutical industry is closely monitoring these developments, as successful optimization could lead to the compound's inclusion in clinical trials within the next 2-3 years.
In conclusion, 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural features and diverse applications warrant continued investigation, with the potential to yield significant breakthroughs in both diagnostic and therapeutic domains.
1806250-53-2 (5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)